3,6-Dicyclopropyl-1-(2-(isopropylamino)-2-oxoethyl)-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid

• IUPAC Name: 3,6-dicyclopropyl-1-[2-oxo-2-(propan-2-ylamino)ethyl]pyrazolo[3,4-b]pyridine-4-carboxylic acid
• InChI: InChI=1S/C18H22N4O3/c1-9(2)19-14(23)8-22-17-15(16(21-22)11-5-6-11)12(18(24)25)7-13(20-17)10-3-4-10/h7,9-11H,3-6,8H2,1-2H3,(H,19,23)(H,24,25)
• InChI Key: UPRFDSAKCNUXEM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC(=O)CN1C2=C(C(=CC(=N2)C3CC3)C(=O)O)C(=N1)C4CC4
• Molecular Formula: C18H22N4O3
• DSSTOX Substance ID: DTXSID601112656
• Molecular Weight: 342.4 g/mol
• CAS No.: 1018052-23-7

Description

The compound you mentioned is a complex organic molecule that contains several functional groups and structural features common in medicinal chemistry. It includes a pyrazolo[3,4-b]pyridine core, which is a type of nitrogen-containing heterocycle. These structures are often found in biologically active compounds.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the pyrazolo[3,4-b]pyridine core, with various substituents attached. These include two cyclopropyl groups, an isopropylamino group, and a carboxylic acid group.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the various functional groups present. For example, the carboxylic acid could participate in acid-base reactions, while the amino group could be involved in nucleophilic substitutions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of polar functional groups like the carboxylic acid would likely make it more soluble in polar solvents.

Scientific Research Applications

1. Combinatorial Chemistry and Heterocyclic Synthesis

A study by Volochnyuk et al. (2010) demonstrated the synthesis of a library of fused pyridine-4-carboxylic acids, including pyrazolo[3,4-b]pyridines, through a Combes-type reaction. These compounds are shown to undergo various combinatorial transformations, emphasizing their significance in heterocyclic chemistry and drug development.

2. Synthesis of Biologically Active Scaffolds

Yakovenko and Vovk (2021) developed approaches to synthesize 6-amino- and 6-oxoimidazo[4,5-b]pyrazolo[3,4-e]pyridines, highlighting their potential as biologically active scaffolds. This research Yakovenko & Vovk (2021) underscores the utility of pyrazolo[3,4-b]pyridine derivatives in medicinal chemistry.

3. Biomedical Applications

A review by Donaire-Arias et al. (2022) discussed over 300,000 1H-pyrazolo[3,4-b]pyridines, including their synthesis and biomedical applications. This extensive overview Donaire-Arias et al. (2022) illustrates the broad utility of these compounds in various biomedical fields.

4. Synthesis of A1 Adenosine Receptor Inhibitors

Research by Manetti et al. (2005) focused on synthesizing 4-aminopyrazolo[3,4-b]pyridine 5-carboxylic acid esters, potent inhibitors of A1 adenosine receptors. This study Manetti et al. (2005) highlights the relevance of pyrazolo[3,4-b]pyridine derivatives in developing new therapeutic agents.

5. Construction of Polyheterocyclic Ring Systems

Abdel‐Latif, Mehdhar, and Abdel-Ghani (2019) utilized 3-Amino-5-bromo-4,6-dimethyl-1H-pyrazolo[3,4-b]pyridine for constructing new polyheterocyclic ring systems. Their research Abdel‐Latif et al. (2019) expands the scope of these compounds in the synthesis of complex molecular architectures.

6. Antiviral Activity of Derivatives

Bernardino et al. (2007) synthesized new derivatives of 1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid and evaluated their antiviral activities. This study Bernardino et al. (2007) demonstrates the potential of these compounds in developing new antiviral therapies.

Mechanism of Action

The mechanism of action would depend on the specific biological target of the compound. Many compounds with similar structures are known to interact with various enzymes and receptors.

Future Directions

Future research could involve further exploration of the biological activity of this compound, as well as the development of more efficient synthesis methods.